Cas no 299425-75-5 (1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride)

• Product Name: 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride
• CAS No: 299425-75-5
• MF: C₁₁H₁₅Cl₂N₃O₂
• MW: 292.161700487137
• MDL: MFCD00545969
• CID: 3082728
• PubChem ID: 2771392
• Update Time: 2025-07-18

1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride
• 1-(2-chloro-4-nitrophenyl)-3-methylpiperazine;hydrochloride
• MLS000722903
• 1-(2-chloro-4-nitrophenyl)-3-methylpiperazinehydrochloride
• AKOS002340885
• 299425-75-5
• CHEMBL1584303
• 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine HCl
• FS-5732
• SMR000304898
• MFCD00545969

• MDL： MFCD00545969
• Inchi： 1S/C11H14ClN3O2.ClH/c1-8-7-14(5-4-13-8)11-3-2-9(15(16)17)6-10(11)12;/h2-3,6,8,13H,4-5,7H2,1H3;1H
• InChI Key： JNXFOHBSJWACSU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCNC(C)C1)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 291.0541321Da
• Monoisotopic Mass: 291.0541321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Melting Point: 270-275(dec.)

1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride

Comprehensive Overview of 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride (CAS No. 299425-75-5)

1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride (CAS No. 299425-75-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug development and molecular biology. The presence of both chloro and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers are particularly interested in its potential role in modulating enzyme activity and receptor binding, which are critical areas in the development of treatments for neurological and metabolic disorders. The compound's unique structural features, including the methylpiperazine moiety, contribute to its ability to interact with biological targets with high specificity.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride in drug discovery?" The answer lies in its utility as a building block for designing novel pharmacophores. Its nitrophenyl group enhances electron-withdrawing properties, while the chloro substituent provides steric hindrance, both of which are valuable in optimizing drug-like properties. Additionally, the hydrochloride salt form improves solubility, a key factor in bioavailability studies.

Another hot topic in the scientific community is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride may exhibit antiproliferative effects against certain cancer cell lines. This has led to increased interest in its mechanism of action, particularly its interaction with kinase enzymes and apoptosis pathways. Researchers are also exploring its use in combinatorial chemistry to generate libraries of analogs for high-throughput screening.

From a synthetic chemistry perspective, the compound's CAS No. 299425-75-5 serves as a critical identifier for procurement and regulatory compliance. Laboratories and manufacturers prioritize batch-to-batch consistency and analytical purity when working with this intermediate, as impurities can significantly impact downstream applications. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to validate its quality, ensuring it meets the stringent requirements of Good Manufacturing Practice (GMP) standards.

Environmental and safety considerations are also paramount when handling 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride. While it is not classified as a hazardous material, proper laboratory protocols must be followed to minimize exposure. This includes the use of personal protective equipment (PPE) and adherence to waste disposal regulations. These precautions align with the broader industry trend toward sustainable chemistry and green synthesis practices.

In summary, 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine hydrochloride (CAS No. 299425-75-5) represents a valuable tool for researchers and chemists working at the intersection of medicinal chemistry and molecular design. Its multifaceted applications, from drug discovery to cancer therapeutics, underscore its importance in modern scientific endeavors. As the field continues to evolve, this compound is likely to remain a focal point for innovation and discovery.